Cas no 59652-33-4 (3-Decylpyridine)

• Product Name: 3-Decylpyridine
• CAS No: 59652-33-4
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 1032053
• PubChem ID: 15215657
• Update Time: 2025-10-30

3-Decylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Decylpyridine
• 3-Decyl-pyridin
• 3-decyl-pyridine
• 3-n-decylpyridine
• AGN-PC-0046O1
• AK123345
• KB-235951
• Pyridine, 3-decyl-
• SureCN6114843
• 8879AB
• AX8247523
• 59652-33-4
• SCHEMBL6114843
• DTXSID80570135
• DS-6985
• AKOS016011844
• C75781
• CS-0152246

• Inchi： 1S/C15H25N/c1-2-3-4-5-6-7-8-9-11-15-12-10-13-16-14-15/h10,12-14H,2-9,11H2,1H3
• InChI Key： NNEYEQMCIJZAOS-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1)CCCCCCCCCC

Computed Properties

• Exact Mass: 219.198699802g/mol
• Monoisotopic Mass: 219.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Decylpyridine

Recent Advances in the Study of 3-Decylpyridine (CAS: 59652-33-4) in Chemical Biology and Pharmaceutical Research

3-Decylpyridine (CAS: 59652-33-4), a long-chain alkylpyridine derivative, has recently gained attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential biological activities. This research brief synthesizes the latest findings on this compound, with particular emphasis on its applications in drug discovery, antimicrobial development, and material science.

Recent structural-activity relationship studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that 3-Decylpyridine's amphiphilic nature contributes to its membrane-permeating capabilities. The compound's decyl chain facilitates interaction with lipid bilayers, while the pyridine moiety provides hydrogen-bonding potential. This dual functionality makes it particularly interesting for drug delivery applications, especially for crossing the blood-brain barrier.

In antimicrobial research, a 2024 study in ACS Infectious Diseases reported that 3-Decylpyridine derivatives showed significant activity against drug-resistant Gram-positive bacteria, with MIC values ranging from 2-8 μg/mL. The mechanism appears to involve disruption of bacterial membrane integrity, as confirmed by atomic force microscopy and fluorescence anisotropy measurements. These findings suggest potential for developing new classes of antimicrobial agents targeting membrane stability.

Material science applications have also emerged, with a Nature Materials publication (2023) describing the use of 3-Decylpyridine as a building block for self-assembling nanostructures. The compound's ability to form stable monolayers at air-water interfaces has enabled the creation of novel two-dimensional materials with potential applications in biosensing and drug delivery platforms.

From a synthetic chemistry perspective, recent advances in the production of 3-Decylpyridine have focused on green chemistry approaches. A 2024 Organic Process Research & Development paper detailed a catalytic system using ruthenium nanoparticles that achieved 92% yield with significantly reduced environmental impact compared to traditional methods. This development addresses previous concerns about the sustainability of large-scale production.

Ongoing clinical investigations (Phase I trials) are exploring 3-Decylpyridine derivatives as adjuvants in cancer immunotherapy. Preliminary results suggest these compounds may enhance dendritic cell activation when used in combination with existing immunotherapies. However, comprehensive data is still forthcoming, and researchers caution against premature conclusions regarding therapeutic efficacy.

The safety profile of 3-Decylpyridine continues to be evaluated through comprehensive toxicological studies. Recent in vitro hepatotoxicity assessments published in Toxicology Reports (2024) indicate concentration-dependent effects, emphasizing the need for careful dosage considerations in potential therapeutic applications. These findings are informing the design of more targeted derivatives with improved safety margins.

Future research directions highlighted in recent review articles point toward three main areas: 1) development of chiral derivatives for enantioselective applications, 2) exploration of combination therapies with existing antimicrobials, and 3) advanced formulation strategies to enhance bioavailability. The compound's versatility suggests it will remain an important focus of interdisciplinary research in the coming years.

In conclusion, 3-Decylpyridine (CAS: 59652-33-4) represents a promising scaffold with diverse applications across chemical biology and pharmaceutical sciences. While challenges remain in optimizing its properties for specific applications, recent advances demonstrate significant progress in understanding and utilizing this versatile compound. Continued research will likely uncover additional opportunities for therapeutic and material science applications.